Cas no 2680787-35-1 (benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate)

• Product Name: benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate
• CAS No: 2680787-35-1
• MF: C₂₃H₁₇NO₄
• MW: 371.385386228561
• CID: 5627191
• PubChem ID: 165924420
• Update Time: 2025-07-28

benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate
• EN300-28300965
• 2680787-35-1

• Inchi： 1S/C23H17NO4/c25-21(17-11-5-2-6-12-17)22-20(18-13-7-8-14-19(18)28-22)24-23(26)27-15-16-9-3-1-4-10-16/h1-14H,15H2,(H,24,26)
• InChI Key： SFBLNWUDYCXTJR-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 371.11575802g/mol
• Monoisotopic Mass: 371.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 68.5Ų

Additional information on benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate

Benzyl N-(2-Benzoyl-1-Benzofuran-3-yl)carbamate (CAS No. 2680787-35-1): An Overview of Its Structure, Properties, and Applications

Benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate (CAS No. 2680787-35-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core, a benzoyl group, and a benzyl carbamate moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The benzofuran core is a heterocyclic aromatic ring system that is known for its stability and the ability to form various derivatives with diverse biological activities. The presence of the benzoyl group, which is an acyl derivative of benzoic acid, adds to the compound's hydrophobicity and can influence its pharmacokinetic properties. The benzyl carbamate moiety, on the other hand, is a functional group that can modulate the compound's reactivity and binding affinity to biological targets.

Recent studies have highlighted the potential of benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promise as an antiproliferative agent. In vitro studies have demonstrated that it can inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell cycle regulation and apoptosis.

In addition to its antiproliferative properties, benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate has been another area of focus in recent research. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, which are important factors for its development as a therapeutic agent. Additionally, its metabolic stability has been evaluated in various animal models, providing valuable insights into its potential for clinical use.

From a synthetic chemistry perspective, the preparation of benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the benzofuran core through a multistep process involving condensation reactions and cyclization steps. The subsequent introduction of the benzoyl group and the benzyl carbamate moiety requires careful selection of reagents and reaction conditions to ensure high yields and purity.

The safety profile of benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate has also been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, like any new chemical entity, it will require rigorous safety testing in clinical trials to fully assess its safety and efficacy in human subjects.

In conclusion, benzyl N-(2-benzoyl-1-benzofuran-3-yl)carbamate (CAS No. 2680787-35-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an exciting subject for ongoing research and development in the fields of medicinal chemistry and pharmaceutical science.